Cas no 862373-14-6 (5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-(2-aminoethoxy)ethoxy]ethyl]pentanamide;hydrochloride)

• Product Name: 5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-(2-aminoethoxy)ethoxy]ethyl]pentanamide;hydrochloride
• CAS No: 862373-14-6
• MF: C₁₆H₃₁ClN₄O₄S
• MW: 410.959741830826
• MDL: MFCD13185031
• CID: 2155089
• Update Time: 2023-08-05

5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-(2-aminoethoxy)ethoxy]ethyl]pentanamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3As,4s,6ar)-n-[2-[2-(2-aminoethoxy)ethoxy]ethyl]hexahydro-2-oxo-1h-thieno[3,4-d]imidazole-4-pentanamide monohydrochloride
• 5-(2-oxo-hexahydro-thieno[3,4-d]imidazol-4-yl)-pentanoic acid{2-[2-(2-amino-ethoxy)-ethoxy]-ethyl}-amide hydrochloride salt
• Biotin-dooa hcl
• N-(2-(2-(2-Aminoethoxy)ethoxy)ethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide hydrochloride
• 5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-(2-aminoethoxy)etho
• 5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-(2-aminoethoxy)ethoxy]ethyl]pentanamide;hydrochloride

• MDL： MFCD13185031
• Inchi： 1S/C16H30N4O4S.ClH/c17-5-7-23-9-10-24-8-6-18-14(21)4-2-1-3-13-15-12(11-25-13)19-16(22)20-15;/h12-13,15H,1-11,17H2,(H,18,21)(H2,19,20,22);1H/t12-,13-,15-;/m0./s1
• InChI Key： UNQYTGLJZONNBD-HZPCBCDKSA-N
• SMILES： Cl.S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCN)=O)NC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 427
• Topological Polar Surface Area: 140